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For Researchers, Scientists, and Drug Development Professionals

Introduction

Musk ketone is a synthetic nitro-musk, historically prized in perfumery for its persistent, warm,
and powdery musk aroma.[1][2] Chemically known as 1-(4-tert-butyl-2,6-dimethyl-3,5-
dinitrophenyl)ethanone, it has been a cornerstone in creating classic and sophisticated
fragrance profiles.[1] Its primary functions in fragrance formulation are to act as a base note,
providing depth and warmth, and as a fixative, to prolong the scent's longevity by reducing the
volatility of other fragrance components.[3][4][5] These notes provide an overview of its
application, quantitative data, and detailed protocols for its evaluation in fragrance formulations.

NOTE: The use of musk ketone in cosmetics is restricted in some regions due to regulatory
concerns regarding its bioaccumulation and potential environmental impact.[1][6] Researchers
and formulators must adhere to the latest guidelines from regulatory bodies such as the
International Fragrance Association (IFRA) and local governmental regulations.[6][7]

Physicochemical and Olfactory Properties

Musk ketone's utility in fragrance is rooted in its distinct chemical and sensory characteristics.
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Property Value Reference
Chemical Formula C14H18N20s5 [1]
Molecular Weight 294.30 g/mol [1][8]
White to pale yellow crystalline
Appearance [31[6]
powder
] Sweet, musky, warm, powdery,
Odor Profile ] ] o [11[31[9]
with a mild animalic nuance
Odor Strength High [1]
Substantivity on Smelling Strip 600 hours [10]
Melting Point 135-139 °C [6][8]
Boiling Point 265 °C [6]
Vapor Pressure <0.001 Pa [6]
Water Solubility Insoluble [3]
Log P (Octanol/Water Partition
42-43 [1][6]

Coefficient)

Application in Fragrance Formulation

Musk ketone is a versatile ingredient that blends well with a variety of fragrance families.

Typical Usage Levels in Fragrance Concentrate:[6][9]

Application Concentration Range (%)

Fine Fragrance (e.g., Perfume, Eau de Parfum) 1.0-10.0+

Eau de Toilette 05-5.0

Soaps and Detergents 0.1-20

Creams and Lotions 0.05-1.0
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Blending and Accord Development:

Musk ketone serves as an excellent foundation for powdery, floral, and oriental fragrances.[1]
[3] It effectively enhances the warmth and sweetness of floral notes when paired with
ingredients like methyl ionones, cinnamic alcohol, and benzyl salicylate.[1] Its powdery
character is particularly useful in creating soft, skin-like accords. Due to its high substantivity,
even trace amounts can significantly improve the longevity of a fragrance.[6]

Experimental Protocols

Protocol 1: Evaluation of Fixative Effect using
Headspace Gas Chromatography-Mass Spectrometry
(GC-MS)

Objective: To quantify the effect of musk ketone on the evaporation rate of more volatile

fragrance ingredients.

Materials:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Headspace autosampler

Sealed headspace vials (20 mL)

Fragrance formulation with and without musk ketone

A blend of volatile top and middle note fragrance ingredients (e.qg., citrus oils, floral esters)

Ethanol (perfumer's grade)

Filter paper or smelling strips

Methodology:

e Sample Preparation:
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o Prepare a control fragrance solution containing a blend of top and middle note ingredients
in ethanol.

o Prepare a test fragrance solution with the same composition as the control, but with the
addition of a specific concentration of musk ketone (e.g., 2%).

Application:

o Apply a precise amount (e.g., 100 pL) of the control and test solutions to separate filter
papers.

o Place each filter paper into a headspace vial and seal immediately.
Headspace Analysis:

o Incubate the vials in the headspace autosampler oven at a controlled temperature (e.g.,
37°C to simulate skin temperature) for a set period (e.g., 15 minutes).[11]

o Program the GC-MS with an appropriate method for separating and identifying the target
volatile compounds.[12][13]

= Column: A non-polar or mid-polar column (e.g., DB-5ms) is typically suitable.

= Oven Temperature Program: Start at a low temperature (e.g., 40°C) and ramp up to a
higher temperature (e.g., 250°C) to elute all compounds.[11][12]

» MS Parameters: Scan a mass range appropriate for the expected fragrance molecules
(e.g., m/z 40-400).

Time-Course Analysis:

o Repeat the headspace analysis at various time intervals (e.g., 0, 1, 2, 4, 6, and 8 hours) to
monitor the decrease in the concentration of the volatile compounds over time.[14][15]

Data Analysis:

o Identify and quantify the peak areas of the volatile fragrance ingredients in the
chromatograms for both the control and test samples at each time point.
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o Plot the peak area of each volatile compound against time for both formulations.

o Compare the decay curves to determine the reduction in the evaporation rate in the
presence of musk ketone.

Protocol 2: Sensory Evaluation of Fragrance Longevity
on SKkin

Objective: To assess the perceived longevity and intensity of a fragrance containing musk
ketone on human skin over time.

Materials:

Fragrance formulations (with and without musk ketone)

A panel of trained sensory assessors (or human volunteers)[9]

Unscented lotion or soap for skin preparation

Evaluation forms or software

Controlled environment (odor-free, constant temperature and humidity)

Methodology:

o Panelist Preparation:

o Panelists should avoid using scented products for 24 hours prior to the evaluation.

o Wash the application area (e.g., forearm) with unscented soap and water and allow it to air
dry.[15]

» Fragrance Application:

o Apply a standardized amount of the control and test fragrances to marked areas on the
panelists’ forearms.

e Sensory Evaluation:
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o At specified time intervals (e.g., 0, 0.5, 1, 2, 4, 6, 8 hours), panelists evaluate the intensity
of the fragrance on a labeled magnitude scale (LMS) or a 0-10 point intensity scale.[4][14]

o Panelists should also provide descriptive comments on the fragrance character at each
time point.

o Data Analysis:

o Calculate the mean intensity scores for both the control and test fragrances at each time
point.

o Plot the mean intensity versus time to generate longevity curves.

o Use statistical analysis (e.g., t-test or ANOVA) to determine if there is a significant
difference in perceived intensity and longevity between the two formulations.

Visualizations

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.researchgate.net/publication/229893014_Sensory_approach_to_measure_fragrance_intensity_on_the_skin
https://www.ttslaboratuvar.com/en/our-services/dermatological-safety-analyses/fragrance-permanence-test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Formulation Stage

Fragrance Concept
(e.g., Floral, Oriental)

Raw Material Selection
(Top, Middle, Base Notes)

Inclusion of Musk Ketone
(as Fixative and Base Note)

Blending and Dilution
(with Ethanol)

Evaluation Stage

Instrumental Analysis Sensory Evaluation Stability Testing

(Headspace GC-MS) (Longevity on Skin) (Temperature Variations)

Iteration

Data Analysis and Refinement

NG Data Interpretation
(Evaporation Rates, Intensity Scores)

Final Fragrance

Product Formula Refinement |-——-{-

Click to download full resolution via product page

Caption: Workflow for Fragrance Formulation and Evaluation.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1676872?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Extracellular Space

Musk Ketone
(Odorant)

Binds to

Olfactory Sensory

Olfactory

(e.g., OR5A

Neuron Membrane

Receptor
N1, OR1A1)

A G-Protein Coupled Receptor (GPCR)

Activates

Intracellu

Adenylyl

G-Protein (Goolf)

CAMP

(Second Messenger)

Cyclic Nucleotide-Gated
lon Channel

Neuron Depolarization
(Signal to Brain)

lar Space

Activates

Cyclase

Caption: Olfactory Signaling Pathway for Musk Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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